Cas no 2792201-48-8 (2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride)

• Product Name: 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride
• CAS No: 2792201-48-8
• MF: C₁₃H₁₉Cl₂FN₂O₂
• MW: 325.206565141678
• CID: 5194979
• PubChem ID: 165440918
• Update Time: 2025-10-29

2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2792201-48-8
• 2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride
• EN300-81765
• 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride

• Inchi： 1S/C13H17FN2O2.2ClH/c1-10(13(17)16-8-6-15-7-9-16)18-12-5-3-2-4-11(12)14;;/h2-5,10,15H,6-9H2,1H3;2*1H
• InChI Key： KSRGOLCWMOOEMD-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC=CC=1OC(C)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 324.0807614g/mol
• Monoisotopic Mass: 324.0807614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride

Introduction to 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride (CAS No. 2792201-48-8)

2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride, also known by its CAS number 2792201-48-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a fluorinated phenoxy group and a piperazine moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The chemical structure of 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride is particularly noteworthy for its ability to interact with various biological targets. The fluorine atom in the phenoxy group enhances the compound's lipophilicity, which can improve its cell membrane permeability and bioavailability. The piperazine moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with specific protein binding sites, making it a valuable scaffold in drug design.

Recent studies have explored the potential of 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine receptors. The compound has shown significant affinity for these receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. Preliminary in vitro and in vivo studies have demonstrated that 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride can modulate these receptors effectively, suggesting its potential as a novel therapeutic agent.

In addition to its potential in neurological disorders, 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride have been extensively studied to understand its behavior in biological systems. Studies have demonstrated that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its therapeutic efficacy. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential as a safe and effective drug candidate.

The synthesis of 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride involves several well-established chemical reactions. The key steps include the formation of the piperazine ring, the introduction of the fluorinated phenoxy group, and the final coupling reaction to form the desired product. These synthetic routes are highly reproducible and scalable, making it feasible for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential and optimal dosing regimens.

In conclusion, 2-(2-Fluorophenoxy)-1-(piperazin-1-yl)propan-1-one dihydrochloride (CAS No. 2792201-48-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.